1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one

• IUPAC Name: 1'-(4-propan-2-ylthiadiazole-5-carbonyl)spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-one
• InChI: InChI=1S/C18H21N5O2S/c1-11(2)14-15(26-22-21-14)16(24)23-9-7-18(8-10-23)17(25)19-12-5-3-4-6-13(12)20-18/h3-6,11,20H,7-10H2,1-2H3,(H,19,25)
• InChI Key: BRIYQULSZVZALD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(SN=N1)C(=O)N2CCC3(CC2)C(=O)NC4=CC=CC=C4N3
• Molecular Formula: C18H21N5O2S
• Molecular Weight: 371.5 g/mol

Description

Synthesis Analysis

The synthesis of spiro compounds related to the queried chemical structure often involves multi-step synthetic pathways. For example, solid-phase synthesis techniques have been utilized to create spiroquinazolines with unique 3D architectures from commercially available building blocks, through a base-mediated tandem reaction including C-arylation followed by cyclization into indazole oxides, and ring expansion into quinazolines, which are then cyclized into spiro compounds in solution (Pospíšilová, Krchňák, & Schütznerová, 2018).

Molecular Structure Analysis

Spiro compounds often exhibit unique molecular structures due to the presence of two cyclic systems joined at a single atom. The molecular structure of related spiro compounds shows a significant degree of planarity in the quinoxaline and thiadiazole ring systems, with aromatic substituents roughly coplanar to these rings. This structural feature contributes to the compound's potential interactions and stability (Anothane et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of spiro compounds incorporating thiadiazole, piperidine, and quinoxalinone units can involve various reactions such as cyclizations, nucleophilic substitutions, and additions. The presence of reactive sites on thiadiazole and quinoxaline moieties, along with the flexibility offered by the piperidine ring, allows for diverse chemical transformations, leading to compounds with significant biological activities (Shestopalov et al., 2003).

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. As with any chemical, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The future research directions would likely involve further exploration of the compound’s properties and potential applications. This could include studies to determine its biological activity, investigations into its reactivity and stability, and efforts to optimize its synthesis.